Cas no 1955523-07-5 (4-(1-methyl-1H-imidazol-2-yl)butan-1-amine dihydrochloride)

• Product Name: 4-(1-methyl-1H-imidazol-2-yl)butan-1-amine dihydrochloride
• CAS No: 1955523-07-5
• MF: C₈H₁₆ClN₃
• MW: 189.685740470886
• MDL: MFCD29055094
• CID: 5248378
• PubChem ID: 122236484
• Update Time: 2026-03-09

4-(1-methyl-1H-imidazol-2-yl)butan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methylimidazol-2-yl)butan-1-amine
• dihydrochloride
• 4-(1-methyl-1H-imidazol-2-yl)butan-1-amine dihydrochloride

• MDL： MFCD29055094
• Inchi： 1S/C8H15N3.ClH/c1-11-7-6-10-8(11)4-2-3-5-9;/h6-7H,2-5,9H2,1H3;1H
• InChI Key： ZIGQLRCHRFPBPS-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1C)CCCN.Cl

Additional information on 4-(1-methyl-1H-imidazol-2-yl)butan-1-amine dihydrochloride

Research Briefing on 4-(1-methyl-1H-imidazol-2-yl)butan-1-amine dihydrochloride (CAS: 1955523-07-5)

4-(1-methyl-1H-imidazol-2-yl)butan-1-amine dihydrochloride (CAS: 1955523-07-5) is a small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its imidazole moiety and amine functionality, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a building block in the synthesis of more complex molecules, as well as its biological activity in various therapeutic contexts.

One of the key areas of interest for this compound is its potential as a modulator of neurotransmitter systems. The imidazole ring is a common pharmacophore found in many biologically active molecules, including histamine receptor ligands. Preliminary studies suggest that 4-(1-methyl-1H-imidazol-2-yl)butan-1-amine dihydrochloride may interact with certain G-protein coupled receptors (GPCRs), although the exact mechanism of action remains under investigation. Researchers are particularly interested in its potential applications in neurological disorders, such as Parkinson's disease and schizophrenia.

In recent synthetic chemistry research, this compound has been utilized as an intermediate in the preparation of more complex heterocyclic systems. Its structural features make it a versatile building block for the development of novel drug candidates. For instance, it has been incorporated into the synthesis of potential kinase inhibitors and antimicrobial agents. The dihydrochloride salt form (CAS: 1955523-07-5) offers improved solubility and stability, making it particularly useful for biological testing and formulation studies.

Pharmacokinetic studies of 4-(1-methyl-1H-imidazol-2-yl)butan-1-amine dihydrochloride have shown promising results in animal models. The compound demonstrates good bioavailability and blood-brain barrier penetration, which is crucial for its potential CNS applications. Recent in vitro studies have also investigated its metabolic stability and potential drug-drug interactions, providing valuable data for future clinical development.

While the therapeutic potential of this compound is still being explored, current research indicates several promising directions. Its structural similarity to known bioactive molecules suggests potential applications in inflammation, immune modulation, and cancer therapy. However, further studies are needed to fully characterize its pharmacological profile and optimize its therapeutic index. The compound's CAS number (1955523-07-5) has become increasingly important in patent applications and research publications as interest in its applications grows.

In conclusion, 4-(1-methyl-1H-imidazol-2-yl)butan-1-amine dihydrochloride represents an interesting chemical entity with multiple potential applications in medicinal chemistry. Current research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in various therapeutic areas. As more data becomes available, this compound may emerge as a valuable tool for drug discovery and a potential candidate for further development.